
An In-depth Technical Guide to Dipotassium
Thiocarbonate (CAS 26750-66-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium thiocarbonate

Cat. No.: B13743357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the available technical data for Dipotassium
Thiocarbonate (CAS 26750-66-3). It is intended for informational purposes for a scientific

audience. All laboratory work should be conducted with appropriate safety precautions.

Introduction
Dipotassium thiocarbonate, identified by the CAS number 26750-66-3, is an inorganic salt.

While some chemical databases may contain conflicting or varied information regarding its

structure and properties, this guide consolidates the available data. This compound is primarily

utilized as a reagent in chemical synthesis and analytical applications. Notably, there is a

significant lack of publicly available information regarding its biological activity, mechanism of

action, and relevance to drug development.

Chemical and Physical Properties
Dipotassium thiocarbonate is a potassium salt with the molecular formula CK₂O₂S.[1][2] It is

also referred to as potassium thiocarbonate.[1][2] The physical form of the related

compound, potassium trithiocarbonate, is described as yellowish-red, deliquescent granules or

crystals. It is very soluble in water, and the resulting aqueous solution is strongly alkaline.[3]
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A comprehensive set of experimentally determined physicochemical properties for

dipotassium thiocarbonate is not readily available in the literature. The following tables

summarize the available computed and limited experimental data.

Table 1: Compound Identification

Identifier Value Source(s)

CAS Number 26750-66-3 [1][2][4]

Molecular Formula CK₂O₂S [1][2][4]

IUPAC Name

dipotassium

sulfanylidenemethanediolate;

dipotassium;sulfidoformate

[2][4]

Synonyms

Dipotassium thiocarbonate,

Potassium thiocarbonate,

EINECS 247-959-3

[1][2][4]

Molecular Weight 154.27 g/mol [1][2]

Table 2: Physicochemical Properties

Property Value Source(s)

Boiling Point 270.8°C at 760 mmHg [4]

Flash Point 117.6°C [4]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 0 [2]

Exact Mass 153.88931338 Da [2]

Topological Polar Surface Area 41.1 Å² [2]

Heavy Atom Count 4 [2]
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Synthesis and Experimental Protocols
An established method for the preparation of potassium thiocarbonate involves the reaction

of potassium sulfide with carbon disulfide in an aqueous medium.

Synthesis of Dipotassium Thiocarbonate
Reaction Scheme:

K₂S + CS₂ → K₂CS₃

While the above reaction depicts the formation of potassium trithiocarbonate, a related patent

describes the synthesis of potassium thiocarbonate solutions by reacting potassium sulfide

with a molecular excess of carbon bisulfide in the presence of water.[5] The pH of the partially

reacted mixture is then adjusted to 8.0 or higher with an alkali such as potassium hydroxide,

and the reaction is allowed to proceed to completion.[5]

Experimental Protocol for the Preparation of Potassium Thiocarbonate Solution (Adapted

from US Patent 2,287,285 A)[5]

Materials:

Potassium sulfide (hydrate or aqueous solution)

Carbon bisulfide (molecular excess)

Potassium hydroxide (or other suitable alkali)

Water

Procedure:

In a suitable reactor (e.g., glass-lined, iron, or nickel), combine potassium sulfide, a

molecular excess of carbon bisulfide, and sufficient water to dissolve the potassium

sulfide.

Heat and stir the mixture at a temperature not exceeding its reflux temperature at the

employed pressure. A preferred reaction temperature is approximately 35°C at
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atmospheric pressure.

After partial reaction, add a sufficient amount of potassium hydroxide to adjust the pH of

the reaction mixture to 8.0 or higher.

Continue warming and stirring the mixture at the reaction temperature for an additional

period sufficient to complete the reaction. The completion of the reaction can be monitored

by analyzing aliquot portions of the mixture.

Upon completion, separate the excess carbon bisulfide from the aqueous solution.

The resulting product is an aqueous solution of potassium thiocarbonate.

Chemical Reactivity and Applications
Dipotassium thiocarbonate and related thiocarbonates are versatile reagents in organic

synthesis. The thiocarbonate anion can form stable complexes with transition metals, which

have been explored for catalytic applications.[3] A primary application of potassium
thiocarbonate is as a precursor for the synthesis of trithiocarbonates.[3] These

trithiocarbonates are important in free-radical polymerization, as well as in the manufacturing of

agrochemicals and lubricant additives.[3]

Logical Workflow for Synthesis of Symmetrical
Trithiocarbonates
The following diagram illustrates the use of potassium carbonate (as a precursor to potassium
thiocarbonate in situ) in the synthesis of symmetrical trithiocarbonates.
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Potassium Carbonate (K₂CO₃)

Initial Reaction Mixture

Carbon Disulfide (CS₂) Dimethylformamide (DMF, solvent)

Alkyl Halide (2 R-X)

Symmetrical Trithiocarbonate (R-S-C(=S)-S-R)

Reaction

Stir at 40°C

Aqueous Workup and Extraction

Isolated Symmetrical Trithiocarbonate

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of symmetrical trithiocarbonates.

Biological Activity and Toxicology
Biological Activity and Mechanism of Action
There is a notable absence of published scientific literature detailing any specific biological

activity or mechanism of action for dipotassium thiocarbonate in the context of drug

development or molecular biology. Searches of established scientific databases have not

yielded studies on its interaction with biological macromolecules, its effects in cell-based or in

vivo models, or its involvement in any signaling pathways.
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Toxicology Summary
Limited toxicological information is available from safety data sheets for related compounds.

Potassium thiocyanate is reported to be harmful if swallowed, in contact with skin, or if inhaled.

Direct contact can cause skin and serious eye irritation.

It is imperative to handle dipotassium thiocarbonate with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, and to work in a well-ventilated

area or under a chemical fume hood.

Conclusion
Dipotassium thiocarbonate (CAS 26750-66-3) is a chemical reagent with established

applications in synthesis, particularly as a precursor to trithiocarbonates. This guide has

summarized the available chemical and physical properties, as well as a method for its

preparation. However, a significant information gap exists regarding its biological effects. For

professionals in research and drug development, this compound is best considered as a

synthetic building block rather than a biologically active agent, based on the current body of

scientific literature. Further research would be required to explore any potential biological

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dipotassium
Thiocarbonate (CAS 26750-66-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743357#cas-number-26750-66-3-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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